Cas no 111303-37-8 (4-Isoxazolemethanol, 3-bromo-)

• Product Name: 4-Isoxazolemethanol, 3-bromo-
• CAS No: 111303-37-8
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• CID: 1203060
• PubChem ID: 13802092
• Update Time: 2025-09-26

4-Isoxazolemethanol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanol, 3-bromo-
• (3-bromoisoxazol-4-yl)methanol
• 111303-37-8
• EN300-6222326
• DTXSID401310876
• (3-bromo-1,2-oxazol-4-yl)methanol
• 3-Bromo-4-isoxazolemethanol

• Inchi： 1S/C4H4BrNO2/c5-4-3(1-7)2-8-6-4/h2,7H,1H2
• InChI Key： DWWKSWUMQHEBMZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CON=1)CO

Computed Properties

• Exact Mass: 176.94252
• Monoisotopic Mass: 176.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides